3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile
Overview
Description
3-(4,4-Difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile, commonly known as DFOI, is an organic compound that has been used in a variety of scientific research applications. DFOI is a colorless, crystalline solid that is soluble in water and alcohols. It is a versatile compound that has been used in a variety of research applications, including drug discovery, organic synthesis, and biochemical studies.
Scientific Research Applications
Environmental and Health Impact Studies
Polyfluoroalkyl Chemicals (PFCs) Exposure and Health Impacts : Studies have evaluated the exposure of the general U.S. population to various PFCs, documenting widespread presence and potential health impacts. For instance, one study focused on the associations between serum isomers of perfluorinated chemicals (PFCs) and metabolic syndrome components, suggesting differential toxicokinetic profiles and health implications of linear versus branched isomers (Liu et al., 2018).
Environmental Persistence and Bioaccumulation : Research on the persistence and bioaccumulation of PFCs in the environment, wildlife, and humans has raised concerns over their potential toxicity, necessitating studies on their health effects and exposure pathways (Calafat et al., 2007).
Therapeutic and Industrial Applications
Desflurane in Anesthesia : Desflurane, an ether halogenated with fluorine, is studied for its rapid induction and recovery characteristics in anesthesia, potentially sharing mechanistic insights with the handling and application of various fluorinated compounds (Wrigley et al., 1991).
Biomarker Analysis for Toxicokinetics : The study of metabolomics-based biomarkers for compounds related to 3-MCPD and glycidol indicates a growing interest in understanding the toxicokinetics and internal exposure of humans to various chemicals, including fluorinated ones (Jia et al., 2019).
properties
IUPAC Name |
3-(7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindol-2-yl)-3-oxopropanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14F2N2O/c12-11(13)4-1-2-8-6-15(7-9(8)11)10(16)3-5-14/h8-9H,1-4,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXKJFEYYIPEHMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2C(C1)(F)F)C(=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4,4-difluorooctahydro-2H-isoindol-2-yl)-3-oxopropanenitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-azido-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-one](/img/structure/B1490355.png)
